Cas no 1251592-93-4 (N-(2-fluorophenyl)methyl-N-(4-methoxyphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide)
N-(2-fluorophenyl)methyl-N-(4-methoxyphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-fluorophenyl)methyl-N-(4-methoxyphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
- N-(2-fluorobenzyl)-N-(4-methoxyphenyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
- AKOS021881913
- N-(2-fluorobenzyl)-N-(4-methoxyphenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
- CHEMBL4567890
- F3406-8488
- N-[(2-fluorophenyl)methyl]-N-(4-methoxyphenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
- 1251592-93-4
- VU0625021-1
-
- Inchi: 1S/C21H19FN4O3S/c1-15-23-24-21-12-11-19(14-25(15)21)30(27,28)26(13-16-5-3-4-6-20(16)22)17-7-9-18(29-2)10-8-17/h3-12,14H,13H2,1-2H3
- InChI Key: JQIHNFGNCBTJAK-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=NN=C(C)N2C=1)(N(C1C=CC(=CC=1)OC)CC1C=CC=CC=1F)(=O)=O
Computed Properties
- Exact Mass: 426.11618982g/mol
- Monoisotopic Mass: 426.11618982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 668
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 85.2Ų
N-(2-fluorophenyl)methyl-N-(4-methoxyphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-8488-2μmol |
N-[(2-fluorophenyl)methyl]-N-(4-methoxyphenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide |
1251592-93-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8488-5μmol |
N-[(2-fluorophenyl)methyl]-N-(4-methoxyphenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide |
1251592-93-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8488-10μmol |
N-[(2-fluorophenyl)methyl]-N-(4-methoxyphenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide |
1251592-93-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8488-1mg |
N-[(2-fluorophenyl)methyl]-N-(4-methoxyphenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide |
1251592-93-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8488-2mg |
N-[(2-fluorophenyl)methyl]-N-(4-methoxyphenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide |
1251592-93-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8488-3mg |
N-[(2-fluorophenyl)methyl]-N-(4-methoxyphenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide |
1251592-93-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8488-4mg |
N-[(2-fluorophenyl)methyl]-N-(4-methoxyphenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide |
1251592-93-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8488-5mg |
N-[(2-fluorophenyl)methyl]-N-(4-methoxyphenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide |
1251592-93-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8488-10mg |
N-[(2-fluorophenyl)methyl]-N-(4-methoxyphenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide |
1251592-93-4 | 10mg |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8488-15mg |
N-[(2-fluorophenyl)methyl]-N-(4-methoxyphenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide |
1251592-93-4 | 15mg |
$89.0 | 2023-09-10 |
N-(2-fluorophenyl)methyl-N-(4-methoxyphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on N-(2-fluorophenyl)methyl-N-(4-methoxyphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
Comprehensive Analysis of N-(2-fluorophenyl)methyl-N-(4-methoxyphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide (CAS No. 1251592-93-4)
The compound N-(2-fluorophenyl)methyl-N-(4-methoxyphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide (CAS No. 1251592-93-4) is a sulfonamide-derived molecule with a unique triazolopyridine core structure. This chemical entity has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The presence of both fluorophenyl and methoxyphenyl moieties enhances its biochemical reactivity, making it a subject of interest for drug discovery programs targeting enzyme inhibition and receptor modulation.
In the context of modern drug development, CAS No. 1251592-93-4 is often explored for its structure-activity relationship (SAR) properties. Researchers are particularly interested in how the methyl group at the 3-position of the triazolopyridine ring influences binding affinity. Recent studies suggest that this compound may exhibit selective binding to certain kinase targets, a hot topic in oncology and inflammation research. The sulfonamide linker further contributes to its pharmacokinetic profile, potentially improving metabolic stability.
From a synthetic chemistry perspective, the preparation of N-(2-fluorophenyl)methyl-N-(4-methoxyphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide involves multi-step heterocyclic formation reactions. The fluorine substitution pattern on the phenyl ring is crucial for optimizing lipophilicity, a key parameter in drug design that affects blood-brain barrier penetration. This aspect has become increasingly important as neuroscience research focuses on central nervous system (CNS) targets.
The methoxy group in this compound represents another area of investigation, as such substituents are known to influence electron density distribution and hydrogen bonding capacity. In computational chemistry studies, this feature has been linked to improved molecular docking scores against various protein targets. These computational approaches, combined with AI-driven drug discovery platforms, have accelerated the evaluation of CAS No. 1251592-93-4 derivatives.
Analytical characterization of 1251592-93-4 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. The crystalline form of this compound has shown interesting polymorphic behavior, which is relevant for pharmaceutical formulation development. Such physical properties are increasingly important in preclinical development stages to ensure consistent bioavailability.
In material science applications, the triazolopyridine scaffold of this compound has shown promise in organic electronic devices. The conjugated system allows for charge transport properties that could be utilized in OLED technologies. This dual potential in both life sciences and materials chemistry makes N-(2-fluorophenyl)methyl-N-(4-methoxyphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide a versatile compound worthy of continued investigation.
Environmental and green chemistry considerations have also influenced recent research on this compound. Scientists are exploring more sustainable synthetic routes to 1251592-93-4, focusing on catalytic methods that reduce organic solvent usage. Such approaches align with current industry trends toward green synthesis and atom economy principles.
The patent landscape surrounding CAS No. 1251592-93-4 reveals growing commercial interest, particularly in the areas of small molecule therapeutics and functional materials. Several patent applications describe its use as a chemical intermediate for more complex biologically active compounds. This intellectual property activity suggests that N-(2-fluorophenyl)methyl-N-(4-methoxyphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide may play an important role in future medicinal chemistry pipelines.
Quality control protocols for 1251592-93-4 emphasize the importance of HPLC purity analysis and residual solvent monitoring. These analytical procedures ensure that research-grade material meets the stringent requirements of drug discovery programs. The development of robust analytical methods for this compound has been facilitated by advances in chromatographic techniques and mass detection technologies.
Looking forward, the scientific community anticipates expanded applications for N-(2-fluorophenyl)methyl-N-(4-methoxyphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide as research continues to uncover its full potential. The compound's unique structural features position it as a valuable chemical tool for probing biological systems and developing novel materials with tailored properties. Continued investigation of its structure-property relationships will likely yield important insights for multiple scientific disciplines.
1251592-93-4 (N-(2-fluorophenyl)methyl-N-(4-methoxyphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)